![molecular formula C9H3F3N2S B193372 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile CAS No. 143782-23-4](/img/structure/B193372.png)
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
Overview
Description
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile is a chemical compound with the molecular formula C9H3F3N2S . It is also known by other names such as 4-Cyano-3-(trifluoromethyl)phenyl Isothiocyanate and Isothiocyanic Acid 4-Cyano-3-(trifluoromethyl)phenyl Ester . This compound is used as a reagent to synthesize thioimidazolinone compounds and is a potential anti-prostate cancer drug .
Synthesis Analysis
The synthesis of this compound involves the addition of 4-Amino-2-trifluoromethylbenzonitrile into a well-stirred heterogeneous mixture of thiophosgene in water at room temperature .Molecular Structure Analysis
The molecular weight of this compound is 228.20 g/mol . The InChI string representation of its structure isInChI=1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
. Chemical Reactions Analysis
As a reagent, this compound is used to synthesize thioimidazolinone compounds . It is also used as an intermediate of enzalutamide .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point range of 39.0 to 43.0 degrees Celsius . It is sensitive to moisture and heat .Scientific Research Applications
Synthesis in Pharmaceutical Applications
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile has been used in the synthesis of various pharmaceutical compounds. For example, it was utilized in the synthesis of the androgen receptor antagonist MDV3100, which is significant in medical research and pharmaceutical applications (Li Zhi-yu, 2012). Additionally, this compound played a crucial role in the development of a novel, nonsteroidal androgen receptor antagonist named PF-0998425. This antagonist is designed for sebum control and the treatment of androgenetic alopecia, showcasing the compound's utility in dermatological research (J. Li et al., 2008).
Electrolyte Additive in Battery Technology
In the field of battery technology, this compound, specifically its variant 4-(Trifluoromethyl)-benzonitrile, has been explored as a novel electrolyte additive. It showed significant improvements in the cyclic stability of LiNi 0.5 Mn 1.5 O 4 cathodes in high voltage lithium-ion batteries, indicating its potential in enhancing the efficiency and durability of energy storage devices (Wenna Huang et al., 2014).
Solar Cell Efficiency Enhancement
This compound has also found applications in improving the efficiency of polymer solar cells. When used as an additive, it led to an increase in the power conversion efficiency of the cells. This was attributed to the compound facilitating the ordering of P3HT chains in the solar cells, thus enhancing their absorbance and hole mobility (Seonju Jeong et al., 2011).
Corrosion Inhibition
In the context of materials science, derivatives of benzonitrile, including variations of the this compound, have been studied as corrosion inhibitors for mild steel in acidic environments. These studies are crucial in understanding how to protect metals from corrosion, which is essential in various industrial applications (A. Chaouiki et al., 2018).
Mechanism of Action
Safety and Hazards
4-Isothiocyanato-2-(trifluoromethyl)benzonitrile is harmful if swallowed, in contact with skin, or if inhaled . It causes skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye/face protection .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that this compound is used to synthesize thioimidazolinone compounds
Cellular Effects
It is suggested to be a potential anti-prostate cancer drug . The specific impact on cell signaling pathways, gene expression, and cellular metabolism is yet to be determined.
Molecular Mechanism
It is known to be used in the synthesis of thioimidazolinone compounds
properties
IUPAC Name |
4-isothiocyanato-2-(trifluoromethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYXKOMAQTWRDCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3F3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80932097 | |
Record name | 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80932097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143782-23-4 | |
Record name | 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=143782-23-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0143782234 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80932097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-isothiocyanato-2-(trifluoromethyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.224.629 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-ISOTHIOCYANATO-2-(TRIFLUOROMETHYL) BENZONITRILE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-ISOTHIOCYANATO-2-(TRIFLUOROMETHYL)BENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HP6388MX6K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile in the synthesis of MDV3100?
A1: this compound serves as a crucial building block in the synthesis of MDV3100. [, ] It reacts with 2-(3-Fluoro-4-(methylcarbamoyl)phenylamino)-2-methylpropanoate in a key step to form the final MDV3100 molecule. This reaction is typically carried out in dry dimethylformamide (DMF). []
Q2: Are there any improved synthetic methods for producing this compound?
A2: Yes, research has focused on developing more efficient and environmentally friendly methods for synthesizing this important intermediate. One such improved process avoids the use of microwave irradiation and harmful reagents, offering a more sustainable approach to MDV3100 production. [] This method emphasizes traditional synthetic techniques to achieve a high yield of the desired compound.
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